Cas no 1805891-52-4 (1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1805891-52-4
• MF: C₁₁H₈BrF₅O₂
• MW: 347.076040267944
• CID: 4976043
• Update Time: 2025-05-24

1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C11H8BrF5O2/c12-5-7(18)3-6-4-8(19-10(13)14)1-2-9(6)11(15,16)17/h1-2,4,10H,3,5H2
• InChI Key： PQHCWHYZKPAXDJ-UHFFFAOYSA-N
• SMILES： BrCC(CC1C=C(C=CC=1C(F)(F)F)OC(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 308
• XLogP3: 4.1
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one

Exploring the Properties and Applications of 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805891-52-4)

The compound 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one (CAS No. 1805891-52-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. Its unique molecular structure, featuring a bromo substituent and difluoromethoxy and trifluoromethyl groups, makes it a valuable intermediate for the development of novel bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the most compelling aspects of 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one is its role in the synthesis of fluorinated compounds. Fluorine-containing molecules are a hot topic in modern chemistry, as they often exhibit enhanced stability, bioavailability, and metabolic resistance. The presence of both difluoromethoxy and trifluoromethyl groups in this compound aligns with the growing demand for fluorinated building blocks in the pharmaceutical industry. This trend is driven by the need for more effective and longer-lasting medications, a concern frequently highlighted in AI-driven drug discovery discussions.

From a synthetic perspective, the bromo group in 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one offers versatile reactivity, enabling further functionalization through cross-coupling reactions or nucleophilic substitutions. This flexibility makes it a preferred choice for chemists working on structure-activity relationship (SAR) studies or medicinal chemistry projects. The compound's ability to serve as a precursor for more complex architectures is a key reason why it appears in numerous patent applications and research papers.

In addition to its pharmaceutical applications, 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one has potential uses in agrochemicals and specialty materials. The trifluoromethyl group, in particular, is known to improve the lipophilicity and membrane permeability of molecules, which is critical for designing pesticides or herbicides with higher efficacy. This aligns with current sustainable agriculture trends, where researchers seek compounds that can reduce environmental impact while maintaining high performance.

The synthesis and handling of 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one require specialized expertise due to its reactive nature. Proper storage conditions, such as inert atmospheres and low temperatures, are essential to maintain its stability. These considerations are often discussed in chemical safety forums and lab best practices guides, reflecting the broader industry focus on safe and efficient chemical management.

As the demand for fluorinated compounds continues to rise, 1-Bromo-3-(5-(difluoromethoxy)-2-(trifluoromethyl)phenyl)propan-2-one is poised to play a pivotal role in advancing research across multiple disciplines. Its combination of reactivity and structural features makes it a standout candidate for innovators in drug development, material science, and beyond. For those exploring cutting-edge chemistry, this compound represents a gateway to new possibilities.